Cas no 1594611-67-2 (tert-butyl 2-(azetidin-3-yl)propanoate)

• Product Name: tert-butyl 2-(azetidin-3-yl)propanoate
• CAS No: 1594611-67-2
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5301871
• PubChem ID: 60160583
• Update Time: 2025-05-21

tert-butyl 2-(azetidin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 3-Azetidineacetic acid, α-methyl-, 1,1-dimethylethyl ester
• tert-butyl 2-(azetidin-3-yl)propanoate

• Inchi： 1S/C10H19NO2/c1-7(8-5-11-6-8)9(12)13-10(2,3)4/h7-8,11H,5-6H2,1-4H3
• InChI Key： OZHIHGPKKHBUER-UHFFFAOYSA-N
• SMILES： CC(C(OC(C)(C)C)=O)C1CNC1

Additional information on tert-butyl 2-(azetidin-3-yl)propanoate

Introduction to Tert-Butyl 2-(Azetidin-3-yl)propanoate (CAS No. 1594611-67-2)

Tert-butyl 2-(azetidin-3-yl)propanoate, with the chemical formula C¹⁰H¹⁷N₁O₂, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1594611-67-2, represents a unique structural motif that combines a tert-butyl group with an azetidine ring, linked via a propanoate moiety. The presence of these specific functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The azetidine ring is a five-membered heterocyclic structure containing one nitrogen atom. This nitrogen atom can participate in various chemical reactions, making azetidine derivatives valuable scaffolds for drug discovery. The tert-butyl group, on the other hand, is known for its steric hindrance and lipophilicity, which can influence the pharmacokinetic properties of molecules to which it is attached. The propanoate group serves as a linker and can also contribute to the overall solubility and metabolic stability of the compound.

In recent years, there has been growing interest in azetidine derivatives due to their potential biological activities. For instance, modifications of the azetidine ring have been explored in the development of antimicrobial agents, where the nitrogen atom can interact with bacterial enzymes or DNA. Additionally, azetidine-based compounds have shown promise in the treatment of neurological disorders, as their structural features can mimic natural amino acids and interact with neurotransmitter systems.

The synthesis of tert-butyl 2-(azetidin-3-yl)propanoate involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include the formation of the azetidine ring through cyclization reactions, followed by esterification to introduce the propanoate moiety. The tert-butyl group is typically introduced via nucleophilic substitution or other coupling reactions that preserve the integrity of the azetidine core.

One of the most compelling aspects of this compound is its utility as a building block for more complex pharmacophores. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity for target enzymes or receptors. For example, derivatives of tert-butyl 2-(azetidin-3-yl)propanoate have been investigated as potential inhibitors of kinases and other enzymes involved in cancer signaling pathways. The steric bulk provided by the tert-butyl group can improve binding interactions by optimizing receptor pocket fit, while the azetidine ring offers opportunities for hydrogen bonding and other non-covalent interactions.

The pharmaceutical industry has also explored this compound for its potential in developing treatments for infectious diseases. Azetidine derivatives have demonstrated activity against a range of pathogens by interfering with essential biological processes. The tert-butyl 2-(azetidin-3-yl)propanoate scaffold provides a framework for designing molecules that can disrupt microbial cell wall synthesis or inhibit key metabolic enzymes. Such applications are particularly relevant in the context of rising antibiotic resistance, where novel therapeutic strategies are urgently needed.

In addition to its pharmaceutical applications, tert-butyl 2-(azetidin-3-yl)propanoate has found utility in materials science and chemical biology. Its unique structural features make it a valuable tool for studying protein-ligand interactions and designing molecular probes for biochemical assays. The compound's ability to undergo selective modifications allows researchers to fine-tune its properties for specific applications, such as labeling biomolecules or developing new catalysts.

The latest research in this field highlights several innovative approaches to utilizing tert-butyl 2-(azetidin-3-yl)propanoate. For instance, studies have demonstrated its role in developing chiral auxiliaries for asymmetric synthesis, where the azetidine ring serves as a stereogenic center that directs subsequent reactions with high enantioselectivity. Furthermore, computational modeling has been employed to predict how different substituents on the tert-butyl 2-(azetidin-3-yl)propanoate molecule will influence its biological activity, providing insights into structure-activity relationships that guide drug design efforts.

Another area of active investigation is the use of tert-butyl 2-(azetidin-3-yl)propanoate in green chemistry initiatives. Researchers are exploring sustainable synthetic routes that minimize waste and energy consumption while maintaining high yields. These efforts align with broader trends in pharmaceutical manufacturing aimed at reducing environmental impact without compromising efficacy or safety.

The future prospects for tert-butyl 2-(azetidin-3-yl)propanoate are promising, with ongoing studies uncovering new applications and refining synthetic methodologies. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in both academic research and industrial development. Its versatility as a synthetic intermediate and its potential for biological activity make it a cornerstone of modern medicinal chemistry.